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Introduction

Rezatapopt (also known as PC14586) is a first-in-class, orally available small molecule that

selectively reactivates the p53 tumor suppressor protein in cancer cells harboring the specific

TP53 Y220C mutation.[1] This mutation creates a crevice on the surface of the p53 protein,

leading to its thermal instability and loss of tumor-suppressive function.[1] Rezatapopt binds to

this pocket, stabilizing the p53 protein and restoring its wild-type conformation and DNA-

binding ability. This reactivation of p53 function leads to the induction of downstream target

genes, resulting in cell cycle arrest and apoptosis in TP53 Y220C mutant cancer cells. These

application notes provide detailed protocols for the preparation and use of Rezatapopt in cell

culture experiments to study its effects on cancer cell lines.
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Cell Line Cancer Type
Rezatapopt
IC50 (nM)

Assay
Duration

Reference

NUGC-3 Gastric Cancer 504 5 days

T3M-4
Pancreatic

Carcinoma

Data not

explicitly found,

but sensitive to

Rezatapopt

5 days

Table 2: Rezatapopt Stock Solution Preparation

Solvent
Maximum Stock
Concentration

Storage Conditions Reference

DMSO 50 mg/mL (91.65 mM)

-20°C for 1 month,

-80°C for 6 months

(protect from light)

Signaling Pathway and Experimental Workflow
Below are diagrams illustrating the mechanism of action of Rezatapopt and a general workflow

for evaluating its effects in cell culture.
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Mechanism of action of Rezatapopt.
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Experimental workflow for evaluating Rezatapopt.

Experimental Protocols
Preparation of Rezatapopt Stock Solution
Materials:

Rezatapopt (PC14586) powder

Dimethyl sulfoxide (DMSO), cell culture grade

Sterile, light-protected microcentrifuge tubes

Procedure:

Prepare a 50 mM stock solution of Rezatapopt in DMSO. For example, to prepare 1 mL of a

50 mM stock solution, dissolve 27.28 mg of Rezatapopt (MW: 545.6 g/mol ) in 1 mL of

DMSO.

Gently vortex until the compound is completely dissolved. Ultrasonic treatment may be

required for higher concentrations.

Aliquot the stock solution into sterile, light-protected microcentrifuge tubes to avoid repeated

freeze-thaw cycles.
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Store the aliquots at -20°C for short-term storage (up to 1 month) or -80°C for long-term

storage (up to 6 months).

Cell Culture and Treatment
Cell Lines:

TP53 Y220C Mutant: NUGC-3 (gastric cancer), T3M-4 (pancreatic cancer)

TP53 Wild-Type (Control): SJSA-1 (osteosarcoma)

TP53 Knockout (Control): NUGC-3 KO

Culture Conditions:

Culture NUGC-3 cells in RPMI-1640 medium supplemented with 10% fetal bovine serum

(FBS) and 1% penicillin-streptomycin.

Culture other cell lines according to their specific requirements.

Maintain all cells in a humidified incubator at 37°C with 5% CO2.

Treatment Protocol:

Seed cells in appropriate culture vessels (e.g., 96-well plates for viability assays, 6-well

plates for protein and RNA analysis).

Allow cells to adhere and reach approximately 50-70% confluency.

Prepare serial dilutions of Rezatapopt from the DMSO stock solution in the complete culture

medium. Ensure the final DMSO concentration in the culture medium does not exceed 0.5%

to avoid solvent toxicity. A vehicle control (medium with the same concentration of DMSO)

should be included in all experiments.

Replace the existing medium with the medium containing the desired concentrations of

Rezatapopt or vehicle control.

Incubate the cells for the desired duration as specified in the individual assay protocols.
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Cell Viability Assay (MTT Assay)
This protocol is designed to determine the half-maximal inhibitory concentration (IC50) of

Rezatapopt.

Materials:

96-well cell culture plates

Rezatapopt

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in

PBS)

MTT solvent (e.g., 0.1 N HCl in anhydrous isopropanol or a solution of 40% DMF, 2% glacial

acetic acid, and 16% SDS)

Plate reader

Procedure:

Seed cells (e.g., NUGC-3) in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL

of medium.

Incubate for 24 hours to allow for cell attachment.

Treat the cells with a range of Rezatapopt concentrations (e.g., 0.01, 0.1, 1, 10, 100, 1000,

10000 nM) in triplicate for 5 days. Include a vehicle control (DMSO).

After the incubation period, add 10 µL of MTT solution (5 mg/mL) to each well and incubate

for 4 hours at 37°C.

Add 100 µL of MTT solvent to each well and mix thoroughly to dissolve the formazan

crystals.

Measure the absorbance at 570 nm using a microplate reader.
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Calculate the percentage of cell viability relative to the vehicle control and determine the

IC50 value using appropriate software (e.g., GraphPad Prism).

Apoptosis Assay (Annexin V/PI Staining)
This protocol quantifies the percentage of apoptotic and necrotic cells following Rezatapopt
treatment.

Materials:

6-well cell culture plates

Rezatapopt

Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide (PI),

and Binding Buffer)

Phosphate-buffered saline (PBS)

Flow cytometer

Procedure:

Seed cells in 6-well plates and treat with Rezatapopt (e.g., at IC50 and 2x IC50

concentrations) for 24-48 hours.

Harvest both adherent and floating cells. For adherent cells, gently detach them using a non-

enzymatic cell dissociation solution to maintain cell membrane integrity.

Wash the cells twice with cold PBS and centrifuge at 300 x g for 5 minutes.

Resuspend the cell pellet in 1X Annexin V Binding Buffer at a concentration of 1 x 10^6

cells/mL.

Transfer 100 µL of the cell suspension to a flow cytometry tube.

Add 5 µL of Annexin V-FITC and 5 µL of PI.

Gently vortex and incubate for 15 minutes at room temperature in the dark.
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Add 400 µL of 1X Binding Buffer to each tube.

Analyze the samples by flow cytometry within one hour. Use unstained, Annexin V-FITC only,

and PI only stained cells as controls for setting up compensation and gates.

Quantify the percentage of viable (Annexin V-/PI-), early apoptotic (Annexin V+/PI-), late

apoptotic/necrotic (Annexin V+/PI+), and necrotic (Annexin V-/PI+) cells.

Gene Expression Analysis (qRT-PCR)
This protocol measures the mRNA expression levels of p53 target genes.

Materials:

6-well cell culture plates

Rezatapopt

RNA extraction kit

cDNA synthesis kit

SYBR Green qPCR master mix

qRT-PCR instrument

Primers for target genes (CDKN1A, MDM2) and a reference gene (e.g., GAPDH)

Primer Sequences (Human):
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Gene
Forward Primer (5'
to 3')

Reverse Primer (5'
to 3')

Reference

CDKN1A (p21)
TTAGCAGCGGAACA

AGGAGT

CAACTACTCCCAGC

CCCATA

MDM2
TGTTTGGCGTGCCA

AGCTTCTC

CACAGATGTACCTG

AGTCCGATG

GAPDH
TCCTCTGACTTCAA

CAGCGA

GGGTCTTACTCCTT

GGAGGC

Procedure:

Seed cells in 6-well plates and treat with Rezatapopt (e.g., 5 µM) for 5 hours.

Extract total RNA using a commercially available kit according to the manufacturer's

instructions.

Synthesize cDNA from the extracted RNA using a reverse transcription kit.

Perform qRT-PCR using SYBR Green master mix and the primers listed above.

Analyze the data using the ΔΔCt method to determine the relative fold change in gene

expression, normalized to the reference gene and the vehicle control.

Protein Expression Analysis (Western Blot)
This protocol detects changes in the protein levels of p53 downstream targets.

Materials:

6-well cell culture plates

Rezatapopt

Cell lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

Protein quantification assay kit (e.g., BCA assay)
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SDS-PAGE gels

Western blotting apparatus

PVDF or nitrocellulose membranes

Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

Primary antibodies (p21, MDM2, and a loading control like β-actin)

HRP-conjugated secondary antibodies

Chemiluminescent substrate

Imaging system

Primary Antibody Recommendations:

Target Protein Supplier Catalog No.
Recommended
Dilution

Reference

p21 Waf1/Cip1
Cell Signaling

Technology
#2947 1:1000

MDM2
Cell Signaling

Technology
#86934 1:1000

MDM2
Santa Cruz

Biotechnology
sc-5304 1:100-1:1000

β-actin
(Various

suppliers)

(As per

manufacturer's

recommendation

)

Procedure:

Seed cells in 6-well plates and treat with Rezatapopt (e.g., 5 µM) for 5 hours.
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Lyse the cells in lysis buffer and quantify the protein concentration.

Denature equal amounts of protein from each sample by boiling in Laemmli buffer.

Separate the proteins by SDS-PAGE and transfer them to a membrane.

Block the membrane with blocking buffer for 1 hour at room temperature.

Incubate the membrane with the primary antibody overnight at 4°C with gentle agitation.

Wash the membrane with TBST and incubate with the appropriate HRP-conjugated

secondary antibody for 1 hour at room temperature.

Wash the membrane again and detect the protein bands using a chemiluminescent substrate

and an imaging system.

Quantify the band intensities and normalize to the loading control.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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